3-[(1-isopropyl-4-piperidinyl)oxy]-4-methoxy-N-[(3-methyl-4-pyridinyl)methyl]benzamide

• IUPAC Name: 4-methoxy-N-[(3-methylpyridin-4-yl)methyl]-3-(1-propan-2-ylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C23H31N3O3/c1-16(2)26-11-8-20(9-12-26)29-22-13-18(5-6-21(22)28-4)23(27)25-15-19-7-10-24-14-17(19)3/h5-7,10,13-14,16,20H,8-9,11-12,15H2,1-4H3,(H,25,27)
• InChI Key: BIKWKJCSHBXARP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)CNC(=O)C2=CC(=C(C=C2)OC)OC3CCN(CC3)C(C)C
• Molecular Formula: C23H31N3O3
• Molecular Weight: 397.5 g/mol

Description

Synthesis Analysis

The synthesis of similar benzamide derivatives, particularly focusing on piperidine and pyridinyl groups, has been documented. A notable example is the synthesis of a series of 4-methoxy-3-(piperidin-4-yl) benzamides, identified as potent inhibitors through high-throughput screening. The synthesis explored variations around the piperidine substituent and the amide functionality, leading to the identification of potent and selective inhibitors based on a drug-like scaffold (Bollinger et al., 2015).

Molecular Structure Analysis

X-ray diffraction analysis provides insights into the molecular and crystal structures of related compounds, demonstrating the importance of intramolecular and intermolecular hydrogen bonds in molecular conformation and packing within crystals. These studies underline the conformational flexibility of these molecules and their ability to form an extended network of hydrogen bonds (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

The reactivity and chemical behavior of benzamide derivatives, particularly those with piperidine and pyridinyl groups, have been a subject of investigation. The synthesis and reactions involving these compounds reveal a diverse range of chemical transformations, indicating the versatile chemical properties of these molecules (Krutošíková et al., 2001).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, melting point, and crystalline structure, play a crucial role in determining their application potential. For instance, the crystal structure analysis of N,N′-Bis(4-methoxy-benzylidene)-1,4-bis(3-aminopropyl)piperazine showcases the significance of molecular packing and hydrogen bonding in defining the physical characteristics of these compounds (Xu et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents, stability under various conditions, and the potential for chemical modifications, are essential for understanding the versatility and application range of these compounds. For example, the oxidation of procarbazine to its azo-derivative and the subsequent oxidative cleavage of the N2-C bond provide insights into the metabolic pathways and chemical stability of related compounds (Baggiolini et al., 1969).